Cas no 82467-51-4 (Rubschisandrin)

Rubschisandrin structure
Rubschisandrin structure
Product name:Rubschisandrin
CAS No:82467-51-4
MF:C23H28O6
MW:400.464827537537
CID:987820

Rubschisandrin Chemical and Physical Properties

Names and Identifiers

    • rubschisandrin
    • Kadsuranin
    • Gomisin L1 methyl ether
    • Schisandrin B
    • (-)-gamma-Schizandrin
    • Schizandrin B
    • gomisin N
    • Wuweizisu-B
    • Sch B
    • (-)Gomisin-L1
    • s3600
    • A11991
    • C10621
    • Q27106787
    • Benzo[3,4]cyclooc
    • Rubschisandrin
    • Inchi: 1S/C23H28O6/c1-12-7-14-9-16(24-3)20(25-4)22(26-5)18(14)19-15(8-13(12)2)10-17-21(23(19)27-6)29-11-28-17/h9-10,12-13H,7-8,11H2,1-6H3/t12-,13+/m0/s1
    • InChI Key: RTZKSTLPRTWFEV-QWHCGFSZSA-N
    • SMILES: O1COC2C1=CC1=C(C=2OC)C2C(=C(C(=CC=2C[C@H](C)[C@H](C)C1)OC)OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 544
  • Topological Polar Surface Area: 55.4

Rubschisandrin Production Method

Production Method 1

Reaction Conditions
1.1 cooled
Reference
Identification of Key Structural Characteristics of Schisandra chinensis Lignans Involved in P-Glycoprotein Inhibition
Slanina, Jiri; et al, Journal of Natural Products, 2014, 77(10), 2255-2263

Rubschisandrin Raw materials

Rubschisandrin Preparation Products

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